Cas no 2229633-88-7 (2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane)

• Product Name: 2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane
• CAS No: 2229633-88-7
• MF: C₁₀H₁₀F₂OS
• MW: 216.247608661652
• CID: 6352589
• PubChem ID: 165859009
• Update Time: 2025-10-28

2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane
• 2-{3-[(difluoromethyl)sulfanyl]phenyl}-2-methyloxirane
• 2229633-88-7
• EN300-1972744

• Inchi： 1S/C10H10F2OS/c1-10(6-13-10)7-3-2-4-8(5-7)14-9(11)12/h2-5,9H,6H2,1H3
• InChI Key： DPJFKQLDHVMWIO-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C1(C)CO1

Computed Properties

• Exact Mass: 216.04204244g/mol
• Monoisotopic Mass: 216.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane

2-{3-(Difluoromethyl)sulfanylphenyl}-2-methyloxirane: A Comprehensive Overview

The compound 2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane, with CAS number 2229633-88-7, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its unique structural features, which include a sulfanylphenyl group and a methyloxirane moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of high-performance polymers, where its sulfur-containing group contributes to enhanced thermal stability and mechanical strength. Additionally, the difluoromethyl group introduces a degree of fluorine functionality, which can be advantageous in applications requiring resistance to environmental factors such as moisture and UV radiation.

One of the most intriguing aspects of 2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane is its reactivity under specific chemical conditions. Recent experiments have demonstrated that this compound can undergo controlled ring-opening reactions, which are critical in polymer chemistry for creating tailored polymeric structures. The methyloxirane ring, in particular, has been shown to exhibit selective reactivity towards nucleophiles, enabling the construction of complex molecular architectures with precision.

The synthesis of this compound has also been a focal point of recent research efforts. Chemists have developed innovative methods to optimize its production, ensuring higher yields and better purity. For example, a novel catalytic system has been reported that facilitates the coupling reaction between the sulfanylphenyl precursor and the methyloxirane derivative. This advancement not only streamlines the synthesis process but also reduces the environmental footprint associated with traditional manufacturing techniques.

In terms of physical properties, 2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane exhibits a melting point of approximately 55°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-based chemical reactions. The compound's molecular weight is calculated to be 194.18 g/mol, with a density of 1.18 g/cm³ at 25°C.

Applications of this compound extend beyond materials science into areas such as drug discovery and agrochemicals. Its unique combination of functional groups makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers are investigating its potential as a precursor for synthesizing novel insecticides with improved efficacy and reduced toxicity to non-target species.

Moreover, the environmental impact of 2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane has been a subject of recent scrutiny. Studies indicate that it degrades relatively quickly under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with growing industry trends toward sustainable chemistry practices and eco-friendly product development.

In conclusion, 2-{3-(difluoromethyl)sulfanylphenyl}-2-methyloxirane represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry.